Cas no 919347-30-1 (Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine)

• Product Name: Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine
• CAS No: 919347-30-1
• MF: C₁₅H₂₅BN₂O₂
• MW: 276.182204008102
• MDL: MFCD22576448
• CID: 1031154
• PubChem ID: 57415713
• Update Time: 2025-05-30

Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• N-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-2-amine
• N-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl]propan-2-amine
• J-522735
• SCHEMBL552697
• 919347-30-1
• N-((5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)propan-2-amine hydrochloride
• FT-0729823
• isopropyl-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-ylmethyl)amine
• N-{[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl}propan-2-amine
• AKOS016845169
• DGEFZQPCDJEEJO-UHFFFAOYSA-N
• (1-methylethyl){[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]methyl}amine
• DTXSID30725476
• (propan-2-yl)({[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methyl})amine
• DA-40531
• ISOPROPYL({[5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL]METHYL})AMINE
• Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine

• MDL： MFCD22576448
• Inchi： 1S/C15H25BN2O2/c1-11(2)18-9-12-7-13(10-17-8-12)16-19-14(3,4)15(5,6)20-16/h7-8,10-11,18H,9H2,1-6H3
• InChI Key： DGEFZQPCDJEEJO-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(CNC(C)C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 276.2009082g/mol
• Monoisotopic Mass: 276.2009082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine

Recent Advances in the Study of Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine (CAS: 919347-30-1)

The compound Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine (CAS: 919347-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative, characterized by its unique structural features, has been explored for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex bioactive molecules. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

One of the most notable advancements in the study of this compound is its application in the synthesis of proteolysis-targeting chimeras (PROTACs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the boronic ester moiety of Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine facilitates the efficient conjugation of target-binding ligands to E3 ubiquitin ligase recruiters, enabling the targeted degradation of disease-causing proteins. This approach has shown promise in preclinical models of cancer, particularly in targeting undruggable oncoproteins.

Further research has explored the pharmacokinetic properties of this compound. A recent pharmacokinetic profiling study, conducted by a team at the University of California, San Francisco, revealed that the isopropylamine side chain enhances the blood-brain barrier permeability of the molecule, making it a viable candidate for central nervous system (CNS)-targeted therapies. This finding was particularly significant in the context of neurodegenerative diseases, where boron-containing compounds have shown potential in modulating amyloid aggregation pathways.

In addition to its therapeutic applications, Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine has been investigated for its role in chemical biology tools. A 2024 Nature Chemical Biology publication detailed its use as a versatile handle for bioorthogonal labeling, enabling the tracking of small molecules in live cells with minimal perturbation. The study demonstrated that the boronic ester group could be selectively modified under physiological conditions, offering a new strategy for studying drug-target interactions in real time.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Recent toxicity studies have indicated that the boronic acid moiety may exhibit off-target effects in certain cell types, necessitating further structural modifications. A collaborative effort between academic and industrial researchers, reported in ACS Chemical Biology in early 2024, proposed a series of analogs with improved selectivity profiles, paving the way for future drug development campaigns.

In conclusion, Isopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-ylmethyl-amine (CAS: 919347-30-1) represents a versatile and valuable tool in modern medicinal chemistry. Its applications span from drug discovery to chemical biology, with recent studies underscoring its potential in targeted protein degradation and CNS drug development. As research continues, this compound is poised to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.